Cas no 1514030-57-9 (2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid)

2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid structure
1514030-57-9 structure
Product Name:2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid
CAS No:1514030-57-9
MF:C10H9BrF2O2
MW:279.078069448471
CID:5692420
PubChem ID:83402927
Update Time:2025-07-25

2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-2,6-difluorophenyl)-2-methylpropanoic acid
    • 2-(3-bromo-2,6-difluorophenyl)-2-methylpropanoicacid
    • 1514030-57-9
    • EN300-1138027
    • Benzeneacetic acid, 3-bromo-2,6-difluoro-α,α-dimethyl-
    • 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid
    • Inchi: 1S/C10H9BrF2O2/c1-10(2,9(14)15)7-6(12)4-3-5(11)8(7)13/h3-4H,1-2H3,(H,14,15)
    • InChI Key: XLSSJFHLSHHFQX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1F)C(C(=O)O)(C)C)F

Computed Properties

  • Exact Mass: 277.97540g/mol
  • Monoisotopic Mass: 277.97540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.591±0.06 g/cm3(Predicted)
  • Boiling Point: 315.3±37.0 °C(Predicted)
  • pka: 3.67±0.19(Predicted)

2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid Pricemore >>

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Additional information on 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid

Research Briefing on 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid (CAS: 1514030-57-9)

2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid (CAS: 1514030-57-9) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique bromo- and difluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The structural features of this compound, including its carboxylic acid functionality and halogen substitutions, make it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid as a precursor in the synthesis of novel COX-2 inhibitors. The study highlighted the compound's ability to modulate enzyme activity through selective binding to the COX-2 active site, demonstrating promising anti-inflammatory properties in preclinical models. The researchers employed density functional theory (DFT) calculations and molecular docking simulations to elucidate the binding mechanisms, providing a robust theoretical foundation for further optimization of this scaffold.

Another recent application of this compound was reported in the field of agrochemicals. A 2024 study in Pest Management Science explored its derivatives as potential herbicides, leveraging the bromo- and difluoro-substitutions to enhance bioactivity against weed species. The study found that derivatives of 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid exhibited selective herbicidal activity with minimal toxicity to non-target organisms, suggesting its potential as a sustainable agrochemical candidate.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid have been achieved through palladium-catalyzed cross-coupling reactions. A 2023 Organic Process Research & Development article detailed an optimized protocol for its synthesis, achieving high yields (>85%) and purity (>98%) while minimizing hazardous byproducts. This progress addresses previous challenges in large-scale production, facilitating its broader adoption in industrial and academic settings.

Ongoing research is also investigating the pharmacokinetic properties of this compound. Preliminary data from a 2024 European Journal of Pharmaceutical Sciences study indicate favorable metabolic stability and oral bioavailability in rodent models, positioning it as a promising lead compound for further drug development. However, additional studies are required to assess its toxicity profile and potential off-target effects.

In conclusion, 2-(3-Bromo-2,6-difluorophenyl)-2-methylpropanoic acid (CAS: 1514030-57-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and demonstrated bioactivity underscore its value as a research tool and potential therapeutic agent. Future studies should focus on expanding its utility through targeted derivatization and comprehensive preclinical evaluations.

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